Cas no 731772-06-8 (2-Bromo-3-(3-chlorophenyl)-1-propene)

• Product Name: 2-Bromo-3-(3-chlorophenyl)-1-propene
• CAS No: 731772-06-8
• MF: C₉H₈BrCl
• MW: 231.516820907593
• MDL: MFCD00671890
• CID: 869591
• PubChem ID: 2756897
• Update Time: 2025-04-19

2-Bromo-3-(3-chlorophenyl)-1-propene Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromoprop-2-en-1-yl)-3-chlorobenzene
• 1-(2-bromoprop-2-enyl)-3-chlorobenzene
• 2-Bromo-3-(3-chlorophenyl)-1-propene
• 2-Bromo-3-(3-chlorophenyl)prop-1-ene
• Benzene, 1-(2-bromo-2-propen-1-yl)-3-chloro-
• CS-0363408
• 731772-06-8
• 1-(2-Bromoallyl)-3-chlorobenzene
• AKOS016016675
• 3-(2-Bromoprop-2-en-1-yl)chlorobenzene
• 2-bromo-3-(3-chlorophenyl )-1-propene
• DTXSID10373616
• MFCD00671890

• MDL： MFCD00671890
• Inchi： 1S/C9H8BrCl/c1-7(10)5-8-3-2-4-9(11)6-8/h2-4,6H,1,5H2
• InChI Key： JAIYUYXNXPCPCT-UHFFFAOYSA-N
• SMILES： BrC(=C)CC1C=CC=C(C=1)Cl

Computed Properties

• Exact Mass: 229.94979g/mol
• Monoisotopic Mass: 229.94979g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes